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Compound of Interest

Compound Name: 2,2'-Thiodiacetamide

CAS No.: 14618-65-6

Cat. No.: B089321

Get Quote

Senior Application Scientist Note: This guide provides essential safety and logistical information

for the handling of Thioacetamide. Initial searches for "2,2'-Thiodiacetamide" did not yield

specific safety data. The following information is for the closely related and commonly used

laboratory chemical, Thioacetamide (CAS No. 62-55-5). Due to the potential for significant

hazards, including carcinogenicity, it is imperative to handle this compound with the utmost

care, adhering to the principle of keeping exposure As Low As Reasonably Practicable

(ALARP).

Hazard Analysis: Understanding the Risks of
Thioacetamide
Thioacetamide is a white crystalline solid that is soluble in water and alcohol.[1] It is classified

as a hazardous substance with multiple health risks. A thorough understanding of these

hazards is the foundation for selecting appropriate Personal Protective Equipment (PPE).

Key Hazards:
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Carcinogenicity: Thioacetamide is classified as a Category 1B carcinogen, meaning it may

cause cancer.[2][3][4][5] The International Agency for Research on Cancer (IARC) classifies

it as a Group 2B carcinogen, possibly carcinogenic to humans.[6] Many scientists believe

there is no safe level of exposure to a carcinogen.

Acute Toxicity: It is harmful if swallowed (Acute Toxicity, Oral, Category 4).[2][3][4][7][8]

Skin and Eye Irritation: Thioacetamide causes skin irritation (Category 2) and serious eye

irritation (Category 2).[1][2][3][4][7][8]

Organ Toxicity: High or repeated exposure can cause liver damage, potentially leading to

death. Symptoms of exposure can include liver damage, fatigue, nausea, and eczema.[3]

Aquatic Toxicity: It is harmful to aquatic life with long-lasting effects.[2][3][4][7]

Hazard Summary Table for Thioacetamide
Hazard
Classification

Category GHS Statement Source(s)

Carcinogenicity 1B
H350: May cause

cancer
[2][3][4][5][7]

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed
[2][3][4][7][8]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][3][4][7][8]

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
[2][3][4][7][8]

Hazardous to the

Aquatic Environment

(Chronic)

3

H412: Harmful to

aquatic life with long

lasting effects

[2][3][4][7]

Personal Protective Equipment (PPE) Protocol
Given the significant health risks, a comprehensive PPE ensemble is mandatory when handling

Thioacetamide. The selection of PPE should always be based on a site-specific risk
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assessment.

Engineering Controls: The First Line of Defense
Before detailing PPE, it is crucial to emphasize that engineering controls are the primary

method for exposure reduction.

Chemical Fume Hood: All work with Thioacetamide, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to prevent inhalation of

dust or vapors.[6][9]

Ventilation: Ensure the laboratory has adequate general ventilation.

Designated Area: Establish a designated area for Thioacetamide work, clearly marked with

warning signs.

Step-by-Step PPE Selection and Use
a) Eye and Face Protection:

Rationale: To prevent contact with the eyes, which can cause serious irritation.[2][3][4][7][8]

Required PPE: Wear chemical safety goggles with side shields that conform to EN166 (EU)

or ANSI Z87.1 (US) standards.[4]

Enhanced Protection: When there is a risk of splashing, a full face shield should be worn in

addition to safety goggles.

b) Skin and Body Protection:

Rationale: Thioacetamide is a skin irritant and can be absorbed through the skin.[2][3][4][6]

[7][8] As a carcinogen, all skin contact must be avoided.

Gloves:

Wear chemically resistant gloves, such as nitrile rubber, tested according to EN 374.[4]
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Always check the manufacturer's glove selection guide for breakthrough time and

permeation data.

Use a two-glove system (double-gloving) for added protection, especially during tasks with

a higher risk of contamination.

Inspect gloves for any signs of degradation or punctures before use.

Change gloves immediately if they become contaminated.

Laboratory Coat: A fully buttoned, long-sleeved laboratory coat is required.

Enhanced Body Protection: For tasks involving larger quantities or a higher risk of spills, a

chemical-resistant apron or a full suit may be necessary.[4]

Footwear: Closed-toe shoes are mandatory. For significant spill risks, chemical-resistant

boots are recommended.

c) Respiratory Protection:

Rationale: To prevent inhalation of the solid particulate, which can cause respiratory tract

irritation and systemic toxicity.[8]

Standard Use: When working within a certified chemical fume hood, respiratory protection is

generally not required.

Outside of a Fume Hood (e.g., spill cleanup): A NIOSH-approved respirator with P100

(particulate) filters is required. For higher concentrations or in poorly ventilated areas, a self-

contained breathing apparatus (SCBA) may be necessary.[2]

Fit Testing: All personnel required to wear respirators must be properly fit-tested and trained

in their use.

Operational Plan: Safe Handling from Receipt to
Disposal
A systematic approach to handling Thioacetamide is essential to minimize risk.
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Pre-Experiment Checklist:
Verify the chemical fume hood is certified and functioning correctly.

Ensure eyewash stations and safety showers are accessible and have been recently tested.

[6]

Assemble all necessary PPE and inspect it for defects.

Prepare a designated waste container for Thioacetamide-contaminated materials.

Step-by-Step Donning and Doffing of PPE
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Donning PPE

Doffing PPE (to avoid contamination)

1. Lab Coat

2. Inner Gloves

3. Goggles/Face Shield

4. Respirator (if required)

5. Outer Gloves

Work

Handle Thioacetamide

1. Outer Gloves

2. Lab Coat

3. Goggles/Face Shield

4. Respirator (if required)

5. Inner Gloves

Hand Washing

Prepare for Experiment

Click to download full resolution via product page
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Spill Management Protocol:
Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Isolate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

PPE: Don the appropriate PPE, including respiratory protection.

Contain and Clean:

For solid spills, carefully sweep up the material and place it in a sealed, labeled container

for hazardous waste. Avoid generating dust.[1]

For liquid spills, use an inert absorbent material.

Decontaminate: Wash the spill site thoroughly after material pickup is complete.[1]

Dispose: All cleanup materials must be disposed of as hazardous waste.

Disposal Plan: A Cradle-to-Grave Responsibility
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation: All materials contaminated with Thioacetamide, including gloves, bench

paper, pipette tips, and empty containers, must be collected in a dedicated, sealed, and

clearly labeled hazardous waste container.

Waste Disposal:

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[9]

Disposal options may include incineration in a licensed facility or burial in a specifically

licensed landfill for chemical wastes.[10]
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Do not dispose of Thioacetamide down the drain or in general waste.

Conclusion: A Culture of Safety
Handling Thioacetamide requires a meticulous and informed approach to safety. The potential

for severe, long-term health effects necessitates that all personnel are trained on its hazards

and the procedures outlined in this guide. By integrating robust engineering controls with the

consistent and correct use of personal protective equipment, researchers can create a safe

environment for groundbreaking work while ensuring their own well-being. Always remember to

obtain special instructions before use and to not handle the substance until all safety

precautions have been read and understood.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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